Iodic acid
Overview
Description
Synthesis Analysis
The synthesis of iodic acid can be achieved through direct oxidation of iodine with perchloric acid dihydrate, presenting a quantitative method to obtain iodic acid by boiling iodine with 70% perchloric acid (Hayes et al., 1966). Another method involves the aerosol synthesis of phase-pure iodine/iodic biocide microparticles from iodic acid, demonstrating the versatility of synthesis techniques (Wu et al., 2017).
Molecular Structure Analysis
The crystal structure of iodic acid has been explored, with a new polymorph of iodic acid, δ-HIO3, characterized using powder X-ray diffraction. This work identified a previously misidentified phase of I4O9 hydrate as a new polymorph of HIO3, crystallizing in the orthorhombic space group P212121 (Wu et al., 2017).
Chemical Reactions and Properties
Iodic acid serves as an oxidant in various chemical reactions, including the Ritter-type amination of tertiary C-H bonds, showcasing its role in facilitating valuable organic transformations (Kiyokawa et al., 2016). Additionally, iodic acid is utilized in the pretreatment of lithium surfaces to improve anode performance in lithium batteries, highlighting its importance in materials science (Jia et al., 2017).
Physical Properties Analysis
The physical properties of iodic acid and its derivatives are crucial for their application in various fields. The aerosol synthesis of iodic acid microparticles for biocidal components in energetic applications requires understanding the phase purity, morphology, and thermal behavior of these compounds (Wu et al., 2017).
Chemical Properties Analysis
The chemical properties of iodic acid, including its role as a nucleation precursor in atmospheric chemistry, have been extensively studied. Iodous acid (HIO2) has been compared to iodic acid (HIO3) in terms of their efficiency as nucleation precursors, with findings indicating that HIO2 may play a more significant role than previously understood (Zhang et al., 2022).
Scientific Research Applications
Oxidizing Agent
- Scientific Field : Chemistry
- Application Summary : Iodic acid is used as an oxidizing agent in several chemical reactions due to its ability to accept electrons readily .
- Results or Outcomes : The outcome of using iodic acid as an oxidizing agent would be the oxidation of the substance it is reacting with .
Analytical Chemistry
- Scientific Field : Analytical Chemistry
- Application Summary : In analytical chemistry, iodic acid serves as a standard reagent in iodometry, particularly for the analysis of substances like arsenic and sulfur .
- Methods of Application : Iodic acid is used in titration procedures where it reacts with a known amount of a substance to determine the amount of another substance .
- Results or Outcomes : The results would be the determination of the amount of the substance being analyzed .
Atmospheric Research
- Scientific Field : Atmospheric Science
- Application Summary : Iodic acid plays a crucial role in the formation of iodine particles in the atmosphere, which contributes to increased cloud cover and depletes molecules in the Earth’s protective ozone layer .
- Methods of Application : Researchers at the University of Colorado Boulder conducted experiments at the world’s largest particle physics laboratory, the European Organization for Nuclear Research (CERN), to understand the mechanism for how the gas-phase form of iodine – known as iodic acid – forms .
- Results or Outcomes : The research established a link between the sources of iodine, how they are emitted into the atmosphere, and particle formation, which through subsequent growth, seeds clouds .
Organic Synthesis
- Scientific Field : Organic Chemistry
- Application Summary : Iodic acid is used in the chemical synthesis of organic compounds such as aldehydes, ketones, and carboxylic acids .
- Results or Outcomes : The outcome would be the synthesis of the desired organic compound .
Food Additive
- Scientific Field : Food Science
- Application Summary : Iodic acid is used as a food additive as it helps preserve foods and increase their shelf life .
- Results or Outcomes : The result is increased shelf life of the food product .
Pharmaceuticals and Disinfectants
- Scientific Field : Pharmaceutical Chemistry
- Application Summary : Iodic acid is used in the production of pharmaceuticals, dyes, and disinfectants .
- Results or Outcomes : The outcome would be the production of pharmaceuticals, dyes, or disinfectants .
Production of Iodates
- Scientific Field : Inorganic Chemistry
- Application Summary : Iodic acid is used in the production of iodates, which are used as food additives and disinfectants .
- Results or Outcomes : The outcome would be the production of iodates .
Source of Iodine in Laboratory Experiments
Safety And Hazards
Future Directions
properties
IUPAC Name |
iodic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/HIO3/c2-1(3)4/h(H,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICIWUVCWSCSTAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
OI(=O)=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
HIO3 | |
Record name | iodic acid | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Iodic_acid | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
||
Record name | Iodic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007782685 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Iodic acid (HIO3), lead(2+) salt (2:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025659318 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID2064812 | |
Record name | Iodic acid (HIO3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2064812 | |
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Molecular Weight |
175.911 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless solid; [Hawley] Colorless or light yellow powder; [MSDSonline] Forms rhombohedral crystals--decompose at 110 deg C; [Ullmann] | |
Record name | Iodic acid | |
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Product Name |
Iodic acid | |
CAS RN |
7782-68-5, 25659-31-8 | |
Record name | Iodic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7782-68-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Iodic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007782685 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Iodic acid (HIO3), lead(2+) salt (2:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025659318 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Iodic acid (HIO3) | |
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Record name | Iodic acid (HIO3) | |
Source | EPA DSSTox | |
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Record name | Iodic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.056 | |
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Record name | IODIC ACID | |
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Citations
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